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Abstract

This technical guide provides a comprehensive analysis of the spectroscopic data for 2-
oxoindoline-5-sulfonyl chloride (CAS No. 199328-31-9), a key intermediate in medicinal
chemistry and drug development.[1] The document is intended for researchers, scientists, and
professionals in the field of drug development, offering an in-depth examination of its Nuclear
Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data. The guide
details the experimental protocols, presents the spectral data in a clear and accessible format,
and provides expert interpretation to elucidate the structural features of the molecule. This work
aims to serve as an authoritative reference for the characterization of this important building
block.

Introduction

2-Oxoindoline-5-sulfonyl chloride, also known as 5-chlorosulfonyl-2-indolinone, is a
bifunctional molecule incorporating a reactive sulfonyl chloride group and a privileged oxindole
scaffold.[2] The oxindole core is a common motif in a multitude of biologically active
compounds and natural products, while the sulfonyl chloride moiety serves as a versatile
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handle for the synthesis of sulfonamides and sulfonate esters, which are prevalent in numerous
therapeutic agents. Given its significance in the synthesis of potential drug candidates, a
thorough understanding of its structural and electronic properties through spectroscopic
analysis is paramount for its effective utilization in drug discovery pipelines.

This guide presents a detailed spectroscopic characterization of 2-oxoindoline-5-sulfonyl
chloride, providing the scientific community with a reliable and comprehensive dataset.

Molecular Structure and Physicochemical
Properties

The structural integrity and purity of 2-oxoindoline-5-sulfonyl chloride are foundational to its
application in synthesis. The key physicochemical properties are summarized below.

Property Value Source
CAS Number 199328-31-9 [2]
Molecular Formula CsHsCINOsS [2]
Molecular Weight 231.66 g/mol [3]
Melting Point >160 °C [2]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of a
molecule. The *H and 3C NMR spectra provide detailed information about the chemical
environment of each nucleus, allowing for unambiguous structural assignment.

Experimental Protocol: NMR Spectroscopy

Instrumentation: A standard 400 MHz (or higher) NMR spectrometer equipped with a
broadband probe.

Sample Preparation:
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e Approximately 5-10 mg of 2-oxoindoline-5-sulfonyl chloride was dissolved in 0.6-0.7 mL of
deuterated dimethyl sulfoxide (DMSO-ds).

e The solution was transferred to a 5 mm NMR tube.

e The sample was vortexed to ensure homogeneity.

Data Acquisition:

e 1H and 3C NMR spectra were acquired at room temperature.

e The chemical shifts (0) are reported in parts per million (ppm) relative to the residual solvent
peak of DMSO-ds (6 2.50 for *H and & 39.52 for 13C).

'H NMR Spectrum and Interpretation

The *H NMR spectrum of 2-oxoindoline-5-sulfonyl chloride displays distinct signals
corresponding to the aromatic, methylene, and amide protons.

Table 1: *H NMR Data for 2-Oxoindoline-5-sulfonyl Chloride

Chemical Shift (5,

Multiplicity Integration Assignment
ppm)
10.48 brs 1H N-H
7.42-7.46 m 2H Ar-H
6.74 d,J=7.7Hz 1H Ar-H
3.46 S 2H CH2

Data sourced from ChemicalBook.[1]
Interpretation:

e The broad singlet at 10.48 ppm is characteristic of the amide proton (N-H) of the oxindole
ring system. Its broadness is indicative of exchange with residual water in the solvent or
guadrupole broadening from the adjacent nitrogen atom.
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e The multiplet observed between 7.42-7.46 ppm, integrating to two protons, is assigned to the
aromatic protons on the benzene ring that are in proximity to the electron-withdrawing
sulfonyl chloride group.

e The doublet at 6.74 ppm with a coupling constant of 7.7 Hz corresponds to the remaining
aromatic proton.

e The singlet at 3.46 ppm, integrating to two protons, is assigned to the methylene protons
(CH2) of the five-membered lactam ring. The singlet nature of this peak indicates that there
are no adjacent protons to couple with.

13C NMR Spectrum and Interpretation

The 13C NMR spectrum provides information on the carbon skeleton of the molecule.

Table 2: 3C NMR Data for 2-Oxoindoline-5-sulfonyl Chloride

Chemical Shift (6, ppm) Assighment

175.89 C=0 (Amide Carbonyl)
143.68 Ar-C

139.71 Ar-C

124.55 Ar-C

121.32 Ar-C

107.39 Ar-C

35.16 CH:

Data sourced from ChemicalBook.[1]
Interpretation:

e The signal at 175.89 ppm is indicative of the amide carbonyl carbon, which is typically found
in this downfield region.
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e The signals at 143.68, 139.71, 124.55, 121.32, and 107.39 ppm are assigned to the aromatic
carbons. The specific assignments can be further confirmed by 2D NMR techniques such as
HSQC and HMBC.

e The peak at 35.16 ppm corresponds to the methylene carbon of the lactam ring.
Caption: Molecular structure of 2-oxoindoline-5-sulfonyl chloride.

Infrared (IR) Spectroscopy

IR spectroscopy is a valuable tool for identifying the functional groups present in a molecule.
The vibrational frequencies of different bonds provide a characteristic "fingerprint” of the
compound.

Experimental Protocol: FTIR Spectroscopy

Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer.
Sample Preparation (KBr Pellet Method):

o A small amount of 2-oxoindoline-5-sulfonyl chloride (1-2 mg) is finely ground with
approximately 100-200 mg of dry potassium bromide (KBr) powder using an agate mortar
and pestle.

e The mixture is then pressed into a thin, transparent pellet using a hydraulic press.

e The KBr pellet is placed in the sample holder of the FTIR instrument for analysis.

Predicted IR Spectrum and Interpretation

While an experimental spectrum for 2-oxoindoline-5-sulfonyl chloride is not readily available
in the searched literature, a predicted spectrum can be inferred based on the characteristic
absorption bands of its constituent functional groups.

Table 3: Predicted IR Absorption Bands for 2-Oxoindoline-5-sulfonyl Chloride
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Wavenumber (cm~?) Functional Group Vibrational Mode
~3200 N-H Stretching
~1710 C=0 (Amide) Stretching
~1610, ~1470 C=C (Aromatic) Stretching

Asymmetric & Symmetric
~1370 and ~1170 SOz (Sulfonyl)

Stretching
~1300-1000 C-N Stretching
~800-600 S-Cl Stretching

Interpretation:

e N-H Stretching: A peak around 3200 cm~! is expected for the N-H stretching vibration of the
amide in the oxindole ring.

e C=0 Stretching: A strong absorption band around 1710 cm~1 is characteristic of the carbonyl
(C=0) stretching of the lactam.

e Aromatic C=C Stretching: Absorptions in the 1610-1470 cm~* region are indicative of the
carbon-carbon double bond stretching vibrations within the aromatic ring.

e SO:2 Stretching: The sulfonyl group will exhibit two strong, characteristic stretching bands: an
asymmetric stretch around 1370 cm~! and a symmetric stretch around 1170 cm~1.

o S-CI Stretching: A stretching vibration for the sulfur-chlorine bond is expected in the lower
frequency region, typically between 800 and 600 cm™1,

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a molecule, which aids in confirming its identity and elucidating its structure.

Experimental Protocol: Mass Spectrometry
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Instrumentation: A mass spectrometer capable of electron ionization (EI) or a soft ionization
technique such as electrospray ionization (ESI).

Sample Introduction:
e For El, the sample would be introduced via a direct insertion probe.

o For ESI, the sample would be dissolved in a suitable solvent (e.g., acetonitrile/water) and
infused into the ion source.

Data Acquisition:

e The mass-to-charge ratio (m/z) of the ions is measured.

Predicted Mass Spectrum and Fragmentation

An experimental mass spectrum for 2-oxoindoline-5-sulfonyl chloride is not available in the
searched literature. However, the expected molecular ion peak and plausible fragmentation
patterns can be predicted.

Molecular lon: The molecular formula is CsHsCINOsS, with a molecular weight of approximately
231.66 g/mol .[3] In a mass spectrum, a molecular ion peak ([M]*") would be expected at m/z
231, with an isotopic peak at m/z 233 of about one-third the intensity, characteristic of the
presence of a single chlorine atom.

Predicted Fragmentation Pathway: A common fragmentation pathway for aromatic sulfonyl
chlorides involves the loss of the chlorine radical followed by the elimination of sulfur dioxide.

- SO2 [M-CI-SOz]*
m/z 132

[M-CII*
m/z 196

-Cr

- SO2CI
[M-SO2CI*+
m/z 132

Click to download full resolution via product page

[(M]*
m/z 231/233

Caption: Predicted fragmentation of 2-oxoindoline-5-sulfonyl chloride.
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e Loss of Chlorine: The initial fragmentation could involve the loss of a chlorine radical to form
an ion at m/z 196.

e Loss of SOz: This ion could then lose a molecule of sulfur dioxide to yield a fragment at m/z
132.

e Direct loss of SO2CI: Alternatively, the molecular ion could undergo direct cleavage of the C-
S bond to lose a sulfonyl chloride radical, also resulting in an ion at m/z 132.

Conclusion

This technical guide has presented a detailed spectroscopic analysis of 2-oxoindoline-5-
sulfonyl chloride. The *H and *3C NMR data provide a clear picture of the molecular structure,
confirming the presence of the oxindole core and the substitution pattern. While experimental
IR and MS data were not available, predictions based on the known behavior of the constituent
functional groups have been provided to aid in the characterization of this compound. The
information contained herein serves as a valuable resource for scientists working with this
important synthetic intermediate, facilitating its identification and use in the development of
novel chemical entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-OXOINDOLINE-5-SULPHONYL CHLORIDE 97 | 199328-31-9 [chemicalbook.com]

2. 2-Oxoindoline-5-sulfonyl chloride | CAS 199328-31-9 | Chemical-Suppliers [chemical-
suppliers.eu]

3. 2-0x0-2,3-dihydro-1H-indole-5-sulfonyl chloride | CBH6CINO3S | CID 4962506 - PubChem
[pubchem.ncbi.nim.nih.gov]

To cite this document: BenchChem. [Spectroscopic Master File: A Technical Guide to 2-
Oxoindoline-5-sulfonyl Chloride]. BenchChem, [2026]. [Online PDF]. Available at:

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b109612/docs?utm_src=pdf-body#spectroscopic-master-file-a-technical-guide-to-2-oxoindoline-5-sulfonyl-chloride
https://www.benchchem.com/product/b109612/docs?utm_src=pdf-body#spectroscopic-master-file-a-technical-guide-to-2-oxoindoline-5-sulfonyl-chloride
https://www.benchchem.com/product/b109612?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4501358.htm
https://www.chemical-suppliers.eu/enp/oxoindoline-sulfonyl-chloride-PX479077
https://www.chemical-suppliers.eu/enp/oxoindoline-sulfonyl-chloride-PX479077
https://pubchem.ncbi.nlm.nih.gov/compound/199328-31-9
https://pubchem.ncbi.nlm.nih.gov/compound/199328-31-9
https://www.benchchem.com/product/b109612/docs#spectroscopic-master-file-a-technical-guide-to-2-oxoindoline-5-sulfonyl-chloride
https://www.benchchem.com/product/b109612/docs#spectroscopic-master-file-a-technical-guide-to-2-oxoindoline-5-sulfonyl-chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b109612?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b109612/docs#spectroscopic-master-file-a-technical-
guide-to-2-oxoindoline-5-sulfonyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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